5-ethyl-2-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide

• IUPAC Name: 5-ethyl-2-methoxy-N-(1-methyl-2-oxo-3H-indol-5-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O4S/c1-4-12-5-8-16(24-3)17(9-12)25(22,23)19-14-6-7-15-13(10-14)11-18(21)20(15)2/h5-10,19H,4,11H2,1-3H3
• InChI Key: IPWTZCPGXDZSHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)N(C(=O)C3)C
• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol

Description

5-ethyl-2-methoxy-N-(1-methyl-2-oxoindolin-5-yl)benzenesulfonamide is a chemical compound that has been the subject of scientific research in recent years. This compound has shown potential as a therapeutic agent due to its ability to interact with certain biological pathways in the body.

Scientific Research Applications

1. NBOMe: New Potent Hallucinogens

This paper reviews NBOMes, a class of new psychoactive substances. It discusses their pharmacology, analytical methods for detection and quantification, as well as intoxication cases and related fatalities. Despite not being directly related to the compound , the methodologies discussed for analyzing NBOMes may offer insights into how similar psychoactive substances could be studied (Kyriakou et al., 2015).

2. Gastroprotective Properties of Ebrotidine

This paper reviews ebrotidine, an antiulcer drug with H2-receptor antagonist properties and cytoprotective effects. The paper discusses the drug's ability to induce mucosal responses and improve the protective qualities of mucus gel, highlighting its potential in ulcer disease treatment. Although not directly related to the compound of interest, the drug's mechanisms and the methodologies used for the study may provide valuable insights for studying other pharmacologically active substances (Slomiany et al., 1997).

3. Methylene-linked Liquid Crystal Dimers and the Twist-bend Nematic Phase

This study reports on the transitional properties of methylene-linked liquid crystal dimers, discussing the normal nematic phase and the lower temperature twist-bend nematic phase. While not directly related to the chemical compound , this paper offers insights into the study of complex molecular structures and phase transitions, potentially useful for researchers working with structurally complex compounds (Henderson & Imrie, 2011).